N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide

• IUPAC Name: N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-3-(2,4-dioxopyrimidin-1-yl)propanamide
• InChI: InChI=1S/C18H21N7O4/c1-12-11-13(2)25(21-12)14-3-4-17(28)24(22-14)10-7-19-15(26)5-8-23-9-6-16(27)20-18(23)29/h3-4,6,9,11H,5,7-8,10H2,1-2H3,(H,19,26)(H,20,27,29)
• InChI Key: HEQFBHOPLSLLDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CCNC(=O)CCN3C=CC(=O)NC3=O)C
• Molecular Formula: C18H21N7O4
• Molecular Weight: 399.4 g/mol

Description

N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C18H21N7O4 and its molecular weight is 399.411. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Heterocyclic compounds, similar in structure to the queried chemical, have been synthesized through innovative methodologies, including microwave irradiative cyclocondensation, showcasing their potential in the development of new chemical entities with significant biological activities. These compounds have been evaluated for various biological potentials, such as insecticidal and antibacterial activities, demonstrating the relevance of such structures in developing novel bioactive molecules (Deohate & Palaspagar, 2020).

Anticancer and Anti-Inflammatory Properties

Research on pyrazolopyrimidine derivatives, closely related to the compound , has shown promising anticancer and anti-inflammatory properties. These findings suggest the potential utility of structurally similar compounds in therapeutic applications, indicating a pathway for future investigation into their mechanisms of action and efficacy in various models (Rahmouni et al., 2016).

Enzymatic Activity Modulation

Compounds with pyrazolopyrimidinyl moieties have been found to modulate enzymatic activities, highlighting the potential of such molecules in biochemical research and drug development. This suggests avenues for exploring the effects of similar compounds on various enzymatic pathways, which could lead to new therapeutic strategies or tools for biological research (Abd & Gawaad, 2008).

Antimicrobial Efficacy

The synthesis of novel heterocyclic compounds containing various functional groups has demonstrated significant antimicrobial efficacy. This underscores the importance of such molecules in addressing the growing concern of antimicrobial resistance, presenting a potential for the development of new antibiotics or antimicrobial agents (Azab et al., 2013).